Cas no 7622-22-2 (benzyl (r)-(+)-2-hydroxy-3-phenylpropionate)

benzyl (r)-(+)-2-hydroxy-3-phenylpropionate structure
7622-22-2 structure
Product name:benzyl (r)-(+)-2-hydroxy-3-phenylpropionate
CAS No:7622-22-2
MF:C16H16O3
MW:256.2964
MDL:MFCD00674062
CID:982464
PubChem ID:24869909

benzyl (r)-(+)-2-hydroxy-3-phenylpropionate Chemical and Physical Properties

Names and Identifiers

    • benzyl (r)-(+)-2-hydroxy-3-phenylpropionate
    • Benzyl (2R)-2-hydroxy-3-phenylpropanoate
    • (R)-benzyl-2-hydroxy-3-phenyl propanoate
    • 2-hydroxy-3-pheylpropanoic acid benzyl ester
    • 461784_ALDRICH
    • AG-H-04086
    • benzyl 3-phenyl-(R)-lactate
    • benzyl-(R)-(+)-2-hydroxy-3-phenylpropionate
    • CTK5E2609
    • D-benzyl 2-hydroxy-3-phenylpropanoate
    • phenylmethyl (2R)-2-hydroxy-3-phenylpropanoate
    • Phenylmethyl (R)-2-hydroxy-3-phenylpropanoate
    • SureCN262278
    • DTXSID40433853
    • MFCD00674062
    • (R)-Benzyl2-hydroxy-3-phenylpropanoate
    • (R)-Benzyl 2-hydroxy-3-phenylpropanoate
    • SCHEMBL262278
    • benzyl(R)-(+)-2-hydroxy-3-phenylpropionate
    • CS-0162177
    • XFULYMQQCZRWQB-OAHLLOKOSA-N
    • D83199
    • BS-17495
    • Benzyl(R)-(+)2-hydroxy-3-phenylpropiona te 97%
    • AKOS024386616
    • benzyl (R)-2-hydroxy-3-phenylpropanoate
    • A865533
    • 7622-22-2
    • (R)-2-hydroxy-3-phenyl-propionic acid benzyl ester
    • Benzyl (R)-(+)-2-hydroxy-3-phenylpropionate, 97%
    • DB-075085
    • MDL: MFCD00674062
    • Inchi: InChI=1S/C16H16O3/c17-15(11-13-7-3-1-4-8-13)16(18)19-12-14-9-5-2-6-10-14/h1-10,15,17H,11-12H2/t15-/m1/s1
    • InChI Key: XFULYMQQCZRWQB-OAHLLOKOSA-N
    • SMILES: C1=CC=C(C=C1)CC(C(=O)OCC2=CC=CC=C2)O

Computed Properties

  • Exact Mass: 256.109944368g/mol
  • Monoisotopic Mass: 256.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 46.5Ų
  • Tautomer Count: nothing
  • Surface Charge: 0

Experimental Properties

  • Color/Form: solid
  • Density: 1.14 g/mL at 25 °C(lit.)
  • Melting Point: 20-30 °C (lit.)
  • Boiling Point: 228 °C(lit.)
  • Flash Point: Fahrenheit: >235.4 ° f
    Celsius: >113 ° c
  • Refractive Index: n20/D 1.559(lit.)
  • PSA: 46.53000
  • LogP: 2.33340
  • Solubility: Not determined

benzyl (r)-(+)-2-hydroxy-3-phenylpropionate Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

benzyl (r)-(+)-2-hydroxy-3-phenylpropionate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1232817-1g
(R)-Benzyl 2-hydroxy-3-phenylpropanoate
7622-22-2 95%
1g
¥787.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1232817-25g
(R)-Benzyl 2-hydroxy-3-phenylpropanoate
7622-22-2 95%
25g
¥9870 2023-04-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-MM886-1g
benzyl (r)-(+)-2-hydroxy-3-phenylpropionate
7622-22-2 95%
1g
962.0CNY 2021-07-10
eNovation Chemicals LLC
Y1223374-5g
(R)-Benzyl 2-hydroxy-3-phenylpropanoate
7622-22-2 95%
5g
$300 2024-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1232817-5g
(R)-Benzyl 2-hydroxy-3-phenylpropanoate
7622-22-2 95%
5g
¥2379.00 2024-07-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
R919728-1g
(R)-Benzyl 2-hydroxy-3-phenylpropanoate
7622-22-2 95%
1g
¥686.70 2022-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-MM886-50mg
benzyl (r)-(+)-2-hydroxy-3-phenylpropionate
7622-22-2 95%
50mg
120.0CNY 2021-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-233977-5g
Benzyl (R)-(+)-2-hydroxy-3-phenylpropionate,
7622-22-2
5g
¥1685.00 2023-09-05
abcr
AB564507-1g
(R)-Benzyl 2-hydroxy-3-phenylpropanoate; .
7622-22-2
1g
€157.90 2024-08-02
A2B Chem LLC
AB70992-1g
Benzyl (r)-(+)-2-hydroxy-3-phenylpropionate
7622-22-2 95%
1g
$75.00 2024-04-19

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Amadis Chemical Company Limited
(CAS:7622-22-2)benzyl (r)-(+)-2-hydroxy-3-phenylpropionate
A865533
Purity:99%
Quantity:5g
Price ($):212.0